molecular formula C14H20ClNOSi B8602321 6-((tert-Butyldimethylsilyl)oxy)-3-chloro-1H-indole CAS No. 820960-26-7

6-((tert-Butyldimethylsilyl)oxy)-3-chloro-1H-indole

Cat. No.: B8602321
CAS No.: 820960-26-7
M. Wt: 281.85 g/mol
InChI Key: AYGBSSHPDYVKBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Comparison with Similar Compounds

Properties

CAS No.

820960-26-7

Molecular Formula

C14H20ClNOSi

Molecular Weight

281.85 g/mol

IUPAC Name

tert-butyl-[(3-chloro-1H-indol-6-yl)oxy]-dimethylsilane

InChI

InChI=1S/C14H20ClNOSi/c1-14(2,3)18(4,5)17-10-6-7-11-12(15)9-16-13(11)8-10/h6-9,16H,1-5H3

InChI Key

AYGBSSHPDYVKBY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=CC2=C(C=C1)C(=CN2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N-chlorosuccinimide (270 mg, 2 mmol) in dichloromethane (4 ml) is added within 30 min to a solution of 6-(tert-butyl-dimethyl-silanyloxy)-1H-indole (500 mg, 2 mmol) in dichloromethane (10 ml) at 0° C. under an argon atmosphere. The solution was naturally warmed to ambient temperature and stirred for 2 h. Ice water was added and the mixture was extracted two times with tert-butyl methyl ether. The combined extracts were dried over sodium sulfate and the solvent was removed under reduced pressure to give 560 mg (1.98 mmol, 98%) of the title compound as red solid which was used in the next step without further purification.
Quantity
270 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
Ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
98%

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